
Optimizing Topaz training parameters for better
results

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Topaz

Cat. No.: B1169984 Get Quote

Topaz Training Optimization: Technical Support
Center
Welcome to the technical support center for optimizing Topaz training parameters. This

resource is designed for researchers, scientists, and drug development professionals to

troubleshoot and enhance their Topaz model training for superior particle picking in cryo-

electron microscopy (cryo-EM).

Frequently Asked Questions (FAQs)
Q1: What is the first step to take if my Topaz training is performing poorly?

A1: Before diving into extensive parameter tuning, ensure your initial particle picks used for

training are of high quality. Manually picking 1,000-2,000 high-confidence particles from a

representative set of micrographs (10-100) is a recommended starting point.[1][2] It is crucial

that these picks are well-centered and represent the different views of your particle.[2] If you

are getting poor results, consider cleaning your initial particle set through 2D classification and

selecting only the best classes to use for training.[3]

Q2: My training is taking a very long time. What can I do to speed it up?

A2: Long training times can often be attributed to processing a large number of micrographs or

using a small downsampling factor. Here are a few strategies to accelerate training:
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Increase the Downsampling Factor: It is highly recommended to downsample micrographs to

reduce memory load and improve performance.[4] For instance, a downsampling factor of 8

or 16 is common for typical datasets.[2][4][5] The goal is to have the particle diameter fit

within the receptive field of the neural network model being used.[6][7]

Train on a Subset: You don't need to train on your entire micrograph dataset. Training on a

representative subset is sufficient for the model to learn the necessary features.[5]

Utilize Pretrained Models: Topaz offers pretrained models that can significantly reduce the

required number of training steps. By default, topaz train will initialize from these models.[7]

Check GPU Configuration: If training is exceptionally slow, verify that Topaz is correctly

configured to use your GPU, as it will default to the CPU if not.[2]

Q3: How do I know if my model is overfitting? What can I do to prevent it?

A3: Overfitting occurs when the model learns the training data too well, including its noise, and

fails to generalize to new, unseen data. In Topaz, a sign of overfitting is when the precision on

the test set begins to decrease after several epochs of increasing.[4]

Here are several techniques to mitigate overfitting:

Early Stopping: Topaz automatically saves the model from the epoch with the highest

precision, which is a form of early stopping.[4] You can also manually monitor the training

and test plots and stop training when the test precision plateaus or starts to decline.

Dropout: This technique randomly disables a fraction of units during training to prevent over-

reliance on specific features. A low dropout rate (between 0 and 0.5) can be beneficial.[4]

L2 Regularization: This adds a penalty to the loss function to discourage complex models.

Values less than 1 can improve performance.[4]

Data Augmentation: Topaz inherently uses a form of data augmentation by treating a radius

of pixels around each labeled particle as positive.[8] You can also augment your dataset by

applying transformations like rotation and flipping to your micrographs.[9]
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Batch Normalization: Enabling batch normalization helps to reduce overfitting and allows for

higher learning rates.[4]

Q4: I am getting a lot of false positives in my particle picks. How can I reduce them?

A4: A high number of false positives can often be traced back to the training data and key

training parameters.

Clean Training Data: As mentioned in Q1, the quality of your training particles is paramount.

Junk or aggregated particles in the training set will teach Topaz to pick more of the same.[2]

Optimize 'Expected Number of Particles': This is a crucial parameter. If this value is set too

high, the model may be forced to pick more junk to meet the expectation, leading to lower

precision.[10] Conversely, setting it too low may result in missing real particles. It's

recommended to provide a reasonably accurate estimate of the average number of particles

per micrograph.[4][11] You can use the Topaz Cross Validation job to find an optimal value

for this parameter.[1]

Adjust Score Threshold: After particle extraction, you can apply a score threshold to filter out

low-confidence picks, which are more likely to be false positives.[12][13] The topaz
precision_recall_curve command can help in choosing an appropriate threshold.[8]

Troubleshooting Guides
Issue 1: Model Not Converging (Flat or Low Precision
Curve)
Symptoms: The test average precision curve remains flat or at a very low value throughout the

training epochs.

Possible Causes and Solutions:
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Cause Solution

Incorrect Learning Rate

The learning rate might be too high, causing the

optimization to diverge, or too low, resulting in

slow progress. Use the Topaz Cross Validation

job to test a range of learning rates (e.g., initial

value of 0.0001, incrementing by 0.0001).[4]

Poor Quality Training Data

The training particles may not be representative

or may contain significant "junk." Manually

inspect your training picks and consider re-

picking or cleaning them via 2D classification.[1]

[3]

Inappropriate 'Expected Number of Particles'

An inaccurate estimate can negatively impact

the loss function. Provide a more accurate

average number of particles per micrograph.[4]

[11]

Insufficient Training

The model may simply need more training

iterations to learn. Increase the Number of

Epochs and/or the Epoch Size.[10][14]

Data Scaling Issues

If you are using denoised micrographs for

training, ensure they are compatible with Topaz.

As of cryoSPARC v4.5, denoised micrographs

from its native denoiser are not compatible with

Topaz training due to scaling differences.[15]

Issue 2: Inconsistent Results Between Different Training
Runs
Symptoms: Training Topaz with the same dataset and parameters yields significantly different

results each time.

Possible Causes and Solutions:
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Cause Solution

Random Train-Test Split

By default, Topaz will randomly split your data

into training and testing sets. This can lead to

variability in the evaluation metrics. For

reproducible comparisons, you can manually

split your micrographs into training and testing

sets before running the Topaz Train job.

Stochastic Nature of Training

The inherent randomness in neural network

training (e.g., weight initialization, dropout) can

lead to slightly different outcomes. While this is

normal, large variations may point to other

underlying issues.

Small Dataset

With a very small number of training

micrographs, the random split can have a more

pronounced effect on the results.

Key Training Parameter Optimization
The following table summarizes key Topaz training parameters and provides guidance on their

optimization.
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Parameter Description
Recommended Starting
Values & Optimization
Strategy

Downsampling Factor
Factor by which to

downsample micrographs.

8-16x is a common range.[2][4]

[5] The goal is to ensure the

particle diameter fits within the

model's receptive field (e.g., <

71 pixels for resnet8).[6][7]

Learning Rate
Step size for model weight

updates during training.[4][13]

A typical starting point is 0.001

or 0.0001. Use cross-validation

to find the optimal value.[4]

Minibatch Size
Number of examples used in

each training iteration.

Lower values (e.g., 64, 128)

can improve accuracy but

increase training time.[4][10]

Default is often 256.[8][10]

Number of Epochs

Number of times the entire

training dataset is passed

through the model.

10-30 epochs are common.

[10][11] Monitor the precision

curve; more epochs may be

needed if it hasn't plateaued.

[14]

Epoch Size
Number of parameter updates

per epoch.

Increasing this value leads to

more training per epoch but at

a slower speed.[4] A larger

epoch size (e.g., 10000) may

be beneficial for larger

datasets.[10]

Expected Number of Particles

The average number of

particles expected per

micrograph.

This is a critical parameter.

Provide an accurate estimate.

[4][11] Use cross-validation to

optimize this value.[1]

Network Architecture The type of neural network

model to use.

resnet8 is a good default that

balances performance and

receptive field size.[8][11]

conv31 or conv63 can be
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better for less complex models.

[8]

Experimental Protocols
Protocol 1: Standard Topaz Model Training Workflow
This protocol outlines the standard procedure for training a Topaz model for particle picking.

Data Pre-processing:

Perform motion correction and CTF estimation on your raw movie frames.

Downsample the micrographs to an appropriate pixel size where the particle diameter is

less than the receptive field of the chosen network architecture.[7]

Initial Particle Picking (Training Set Generation):

Manually pick particles from a representative subset of 10-20 micrographs.[16] Aim for

1000-2000 high-quality picks.[1]

Alternatively, use a template-based or blob-based picker, followed by 2D classification to

select only the highest quality particle coordinates for training.[1]

Topaz Model Training:

Use the Topaz Train job, providing the pre-processed micrographs and the curated

particle coordinates as inputs.[4]

Set the key training parameters as outlined in the table above. It is highly recommended to

perform cross-validation on the 'Expected Number of Particles' and 'Learning Rate'.[4]

Particle Extraction:

Use the trained Topaz model with the Topaz Extract job to pick particles from the entire

micrograph dataset.[12]

Apply a score threshold to the extracted particles to balance precision and recall.[12]
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Downstream Processing:

Extract the particle stacks from the coordinates provided by Topaz.

Perform 2D classification to remove any remaining "junk" particles.[12]

Proceed with ab-initio 3D reconstruction and refinement.[12]

Visualizations
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Caption: A flowchart illustrating the standard workflow for Topaz training and particle picking.
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Caption: A decision-making diagram for optimizing Topaz training parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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